Cas no 41814-60-2 (1-methyl-[1,2,4]triazolo[3,4-b][1,3]benzothiazole)

• Product Name: 1-methyl-[1,2,4]triazolo[3,4-b][1,3]benzothiazole
• CAS No: 41814-60-2
• MF: C₉H₇N₃S
• MW: 189.236979722977
• CID: 1516180
• PubChem ID: 253144
• Update Time: 2025-04-21

1-methyl-[1,2,4]triazolo[3,4-b][1,3]benzothiazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-[1,2,4]triazolo[3,4-b][1,3]benzothiazole
• 3-Methyl-8-thia-1.2.3a-triaza-cyclopent&lt
• a&gt
• inden
• CTK4I5261
• AC1L5NIL
• SureCN11536976
• NCIOpen2_000859
• 3-Methyl-s-triazolo(3,4-b)benzothiazol
• 3-methyl-benzo[4,5]thiazolo[2,3-c][1,2,4]triazole
• 3-Methyl[1,2,4]triazolo[3,4-b][1,3]benzothiazole
• NSC75706
• 3-Methyl(1,2,4)triazolo(3,4-b)(1,3)benzothiazole
• 3-methyl-s-triazolo(3,4-b)benzothiazole
• AC1Q4YIZ
• 3-Methyl-8-thia-1.2.3a-triaza-cyclopent< a> inden; CTK4I5261; AC1L5NIL; SureCN11536976; NCIOpen2_000859; 3-Methyl-s-triazolo(3,4-b)benzothiazol; 3-methyl-benzo[4,5]thiazolo[2,3-c][1,2,4]triazole; 3-Methyl[1,2,4]triazolo[3,4-b][1,3]benzothiazole; NSC75706; 3-Methyl(1,2,4)triazolo(3,4-b)(1,3)benzothiazole; 3-methyl-s-triazolo(3,4-b)benzothiazole; AC1Q4YIZ;
• S-TRIAZOLO(3,4-B)BENZOTHIAZOLE, 3-METHYL-
• CCG-54055
• DS-014264
• 3-METHYL-1,2,4-TRIAZOLO(3,4-B)BENZOTHIAZOLE
• AKOS006295670
• SCHEMBL11536976
• XMEQXRMNVMZFAB-UHFFFAOYSA-N
• UNII-S74H590ZEB
• SR-01000643177-1
• NSC 75706
• DTXSID90194624
• 1,2,4-TRIAZOLO(3,4-B)BENZOTHIAZOLE, 3-METHYL-
• 3-methylbenzo[4,5]thiazolo[2,3-c][1,2,4]triazole
• 41814-60-2
• NSC-75706
• S74H590ZEB

• Inchi： 1S/C9H7N3S/c1-6-10-11-9-12(6)7-4-2-3-5-8(7)13-9/h2-5H,1H3
• InChI Key： XMEQXRMNVMZFAB-UHFFFAOYSA-N
• SMILES： S1C2=NN=C(C)N2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 191.05187
• Monoisotopic Mass: 189.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 18.84
• LogP: 2.25240